Cas no 17583-40-3 (2-(Methylamino)benzonitrile)

• Product Name: 2-(Methylamino)benzonitrile
• CAS No: 17583-40-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD11155692
• CID: 234140
• PubChem ID: 292603
• Update Time: 2025-06-15

2-(Methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)benzonitrile
• Benzonitrile,2-(methylamino)-
• 2-methylaminobenzonitrile
• N-methyl-2-aminobenzonitrile
• N-methylamino-2-cyanobenzene
• N-methylanthranilonitrile
• Benzonitrile, 2-(methylamino)-
• SHIBMGQAICRHTE-UHFFFAOYSA-N
• NSC158449
• 2-Methylamino-benzonitrile
• 2-(Methylamino);benzonitrile
• 2-(Methylamino)benzonitrile #
• 5293AJ
• SY034561
• 17583-40-3
• NSC-158449
• A881554
• C77665
• MFCD11155692
• AKOS000261156
• Z335274658
• EN300-52936
• DTXSID50303472
• CS-0139322
• SCHEMBL1343863
• XH1359
• DB-354975

• MDL： MFCD11155692
• Inchi： 1S/C8H8N2/c1-10-8-5-3-2-4-7(8)6-9/h2-5,10H,1H3
• InChI Key： SHIBMGQAICRHTE-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 35.8

Experimental Properties

• Boiling Point: 277.6 ℃ at 760 mmHg
• PSA: 35.82000
• LogP: 1.67298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(Methylamino)benzonitrile

Introduction to 2-(Methylamino)benzonitrile (CAS No. 17583-40-3)

2-(Methylamino)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 17583-40-3, is a significant organic compound with a broad spectrum of applications in pharmaceutical research, agrochemical synthesis, and material science. This compound, featuring a benzonitrile core substituted with a methylamino group, exhibits unique chemical properties that make it a valuable intermediate in the development of various functional molecules.

The molecular structure of 2-(Methylamino)benzonitrile consists of a benzene ring connected to a nitrile group (-CN) and a methylamino group (-NHCH₃). This arrangement imparts both electrophilic and nucleophilic reactivity, enabling diverse synthetic pathways. The presence of the nitrile group enhances its reactivity in nucleophilic addition reactions, while the methylamino group contributes to its ability to participate in condensation and cyclization reactions, making it a versatile building block in organic synthesis.

In recent years, 2-(Methylamino)benzonitrile has garnered attention in the field of medicinal chemistry due to its potential as a precursor for biologically active compounds. Researchers have explored its utility in synthesizing novel heterocyclic scaffolds, which are known to exhibit pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The benzonitrile moiety is particularly noteworthy, as it is frequently found in drug molecules that target specific enzymatic pathways or receptors.

One of the most compelling aspects of 2-(Methylamino)benzonitrile is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-(Methylamino)benzonitrile, chemists can generate compounds that selectively inhibit specific kinases, thereby disrupting abnormal cellular processes. Recent studies have demonstrated the efficacy of benzonitrile derivatives in preclinical models, highlighting their therapeutic potential.

The agrochemical industry also benefits from the applications of 2-(Methylamino)benzonitrile. Its structural features allow for the synthesis of compounds that exhibit herbicidal and pesticidal properties. For example, certain derivatives have shown promise in controlling weed growth while minimizing harm to crops. This aligns with the growing demand for sustainable agricultural practices, where efficient and selective agrochemicals are essential for maintaining crop yields without adverse environmental impacts.

From a material science perspective, 2-(Methylamino)benzonitrile serves as a precursor for functional materials such as liquid crystals and organic semiconductors. The rigid benzene ring and the electron-withdrawing nitrile group contribute to its ability to form ordered structures, which are desirable in applications ranging from display technologies to photovoltaic devices. Ongoing research is exploring novel ways to leverage this compound's properties for advanced material applications.

The synthesis of 2-(Methylamino)benzonitrile typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated benzenes or condensation reactions involving amidines or ureas. Advances in catalytic methods have further refined these processes, enabling higher yields and improved selectivity. Such improvements are crucial for industrial-scale production and for reducing waste in chemical manufacturing.

Given its versatility, 2-(Methylamino)benzonitrile continues to be a subject of extensive research and development. Collaborative efforts between academia and industry are driving innovation in its application across multiple sectors. As new synthetic methodologies emerge and computational chemistry tools become more sophisticated, the potential uses for this compound are likely to expand further.

In conclusion, 2-(Methylamino)benzonitrile (CAS No. 17583-40-3) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications, making it an indispensable tool for researchers seeking to develop novel functional molecules. As scientific understanding progresses and new technologies emerge, the role of this compound is expected to grow even more prominent in addressing global challenges across various domains.